2-Methylthiolan-3-amine hydrochloride

• IUPAC Name: 2-methylthiolan-3-amine;hydrochloride
• InChI: InChI=1S/C5H11NS.ClH/c1-4-5(6)2-3-7-4;/h4-5H,2-3,6H2,1H3;1H
• InChI Key: OFRLFFBWEJHZAC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCS1)N.Cl
• Molecular Formula: C5H12ClNS
• Molecular Weight: 153.67 g/mol
• CAS RN: 1909311-78-9

Description

2-Methylthiolan-3-amine hydrochloride is a chemical compound with the molecular formula C5H12ClNS and a molecular weight of 153.67. It is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of 2-Methylthiolan-3-amine hydrochloride can be analyzed using various spectroscopic techniques. For instance, the N-H stretching absorption in the infrared spectrum can indicate the presence of amines. In the 1H NMR spectrum, the hydrogens attached to an amine typically appear at 0.5-5.0 ppm, depending on the amount of hydrogen bonding and the sample’s concentration.

Chemical Reactions Analysis

Amines, including 2-Methylthiolan-3-amine hydrochloride, can undergo several types of reactions. For instance, they can react with acid chlorides or acid anhydrides to form amides. Amines can also react with ketones and aldehydes to form imines.

Physical And Chemical Properties Analysis

Amines, including 2-Methylthiolan-3-amine hydrochloride, have the ability to act as weak organic bases. They can accept a proton from water to form substituted ammonium ions and hydroxide ions. The boiling point of amines is typically higher than that of alkanes but lower than that of alcohols of comparable molar mass.

Scientific Research Applications

Chemical Synthesis and Catalysis

Research involving compounds related to 2-Methylthiolan-3-amine hydrochloride often focuses on chemical synthesis and catalysis. For instance, the study of isomeric distributions and catalyzed isomerization of cobalt(III) complexes with pentadentate macrocyclic ligands reveals the importance of hydrogen bonding in the reactivity of these complexes. This research has implications for the design and optimization of catalytic processes in chemical synthesis (Aullón et al., 2006).

Organic Chemistry Reactions

Another application is in the field of organic chemistry, where compounds like (1,3-Dithiolan-2-yl)trimethylammonium iodide, obtained by methylation of similar structures, are used as electrophilic dithiolanylating reagents. This has implications for synthesizing N-dithiolanylated products through reactions with aromatic amines, providing a pathway for aldehyde synthesis compared to traditional methods like the Vilsmeier reaction (Hiratani et al., 1973).

Environmental Applications

In environmental science, the degradation of pollutants such as methyl parathion using hydrodynamic cavitation has been investigated, showing that additives can significantly enhance the degradation process. This research suggests potential applications of similar compounds in environmental remediation technologies (Patil & Gogate, 2012).

Materials Science

The conductance measurement of amine-terminated molecules, including studies on diamine molecule-Au junctions, indicates applications in materials science, particularly in the development of molecular electronics. The reduced variability of conductance measurements for certain linkages suggests a pathway for creating more reliable molecular circuits (Venkataraman et al., 2006).

Analytical Biochemistry

In analytical biochemistry, the modification of amino groups in proteins and peptides by similar compounds is studied for introducing thiol groups. This has implications for the development of bioconjugates, illustrating the compound's utility in biochemical labeling and modification techniques (Singh et al., 1996).